N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-3,4-difluorobenzamide
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Description
N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-3,4-difluorobenzamide, also known as BDF 8634, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using a number of different methods, and has been shown to have a variety of biochemical and physiological effects.
Scientific Research Applications
- Application : Researchers have investigated the cytotoxic effects of this compound against cancer cell lines. Its unique structure and fluorine substitution make it an interesting candidate for further studies in cancer therapy .
- Application : Studies have explored its effects on neurotransmitter receptors, particularly serotonin and dopamine receptors. These investigations could lead to novel treatments for neurological disorders .
- Application : Researchers have evaluated the compound’s potential as an antidepressant agent. Its S-isosteric relationship to β-carbolines and its unique pharmacological profile make it an intriguing candidate .
- Application : Investigations have focused on its ability to modulate pain pathways. Understanding its mechanism of action could contribute to the development of new analgesics .
- Application : Researchers have studied the compound’s interaction with these receptors. It may have potential as an alpha-2 adrenergic antagonist .
- Application : Investigations have explored its impact on anxiety-related behavior in animal models. Further research could reveal its potential as an anxiolytic agent .
Anticancer Research
Neuropharmacology
Antidepressant Properties
Analgesic Activity
Alpha-2 Adrenergic Blockade
Anxiolytic Effects
These diverse applications highlight the compound’s versatility and warrant continued exploration. Researchers across disciplines can leverage its unique structure and properties to advance scientific knowledge and potentially develop therapeutic interventions. If you need further details or additional fields, feel free to ask
properties
IUPAC Name |
N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-3,4-difluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18F2N2OS/c1-23(2)17(14-11-25-18-6-4-3-5-13(14)18)10-22-19(24)12-7-8-15(20)16(21)9-12/h3-9,11,17H,10H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCTSPOLKYHKECN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNC(=O)C1=CC(=C(C=C1)F)F)C2=CSC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18F2N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-3,4-difluorobenzamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.